2-[3-(4-chlorophenyl)-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[3-(4-chlorophenyl)-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C19H15ClN4O2S3/c1-10-11(2)29-16-15(10)17(26)24(13-5-3-12(20)4-6-13)19(23-16)28-9-14(25)22-18-21-7-8-27-18/h3-8H,9H2,1-2H3,(H,21,22,25)
• InChI Key: XDOOZXIBJOUUCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=N2)SCC(=O)NC3=NC=CS3)C4=CC=C(C=C4)Cl)C
• Molecular Formula: C19H15ClN4O2S3
• Molecular Weight: 463.0 g/mol

Description

The compound “2-[3-(4-chlorophenyl)-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide” is a heterocyclic compound. Heterocyclic compounds are widely distributed in nature and include many natural products such as amino acids, purines, pyrimidines.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques such as 1H-NMR, 13C-NMR, and IR. These techniques provide information about the types of atoms in the molecule and their connectivity.

Scientific Research Applications

Synthesis and Antibacterial Screening

• A study by Kale and Mene (2013) focused on the synthesis of a series of compounds, including derivatives of pyrimido benzothiazole, which exhibited antibacterial activities. This series was synthesized by reacting various aromatic amines with 8-chloro-2-sulfanyl-10a-H-pyrimido [2,1b][1,3]benzothiazole-3-carbaldehyde. The biological potential of these fused heterocycles as therapeutic leads for new drug candidates was confirmed through both anti-inflammatory and antibacterial studies (Kale & Mene, 2013).

Intramolecular Cyclization and Synthesis

• Savchenko et al. (2020) explored the synthesis of pyridin-2(1H)-ones containing a divalent sulfur atom bonded to a heterocyclic ring. This research is significant for the development of new compounds with potential pharmaceutical applications. The study involved the reaction of 2-chloro-N-(3-oxoalkenyl)acetamides with various heterocyclic thiols (Savchenko et al., 2020).

Pharmacological Evaluation of Derivatives

• Nafeesa et al. (2017) conducted a study on the synthesis and pharmacological evaluation of various acetamide and 1,3,4-oxadiazole derivatives. The synthesized compounds were evaluated for antibacterial and anti-enzymatic potential, providing insights into their applications in drug development (Nafeesa et al., 2017).

Antiproliferative Evaluation

• Atapour-Mashhad et al. (2017) reported on the synthesis and antiproliferative evaluation of new pyrimido[1,6-a]thieno[2,3-d]pyrimidine derivatives. These compounds were tested for their antiproliferative activity against human breast cancer and mouse fibroblast nonmalignant cell lines, indicating potential applications in cancer research (Atapour-Mashhad et al., 2017).

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential therapeutic uses. Similar compounds have shown promise in various therapeutic areas, including as potential treatments for cancer.